Cas no 87537-22-2 (ethyl N-[(2-oxocyclohexyl)(phenyl)methyl]carbamate)

• Product Name: ethyl N-[(2-oxocyclohexyl)(phenyl)methyl]carbamate
• CAS No: 87537-22-2
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 4663509
• Update Time: 2025-07-17

ethyl N-[(2-oxocyclohexyl)(phenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(2-oxocyclohexyl)phenylmethyl]-, ethyl ester (9CI)
• ethyl N-[(2-oxocyclohexyl)(phenyl)methyl]carbamate

• Inchi： 1S/C16H21NO3/c1-2-20-16(19)17-15(12-8-4-3-5-9-12)13-10-6-7-11-14(13)18/h3-5,8-9,13,15H,2,6-7,10-11H2,1H3,(H,17,19)
• InChI Key： CFECQZGWBFNSPO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1CCCCC1=O)NC(=O)OCC

Additional information on ethyl N-[(2-oxocyclohexyl)(phenyl)methyl]carbamate

Recent Advances in the Study of Ethyl N-[(2-oxocyclohexyl)(phenyl)methyl]carbamate (CAS: 87537-22-2)

Ethyl N-[(2-oxocyclohexyl)(phenyl)methyl]carbamate (CAS: 87537-22-2) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structural features, including the cyclohexyl and phenyl moieties, make it an attractive candidate for drug discovery. Researchers have investigated its role in the synthesis of carbamate derivatives, which are known for their diverse pharmacological properties. Recent publications highlight its utility in the construction of complex molecular architectures, often serving as a key building block in multi-step synthetic routes. The presence of the carbamate group also suggests potential interactions with biological targets, such as enzymes and receptors.

In a 2023 study published in the Journal of Medicinal Chemistry, ethyl N-[(2-oxocyclohexyl)(phenyl)methyl]carbamate was utilized as a precursor in the development of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited moderate to high inhibitory activity against a panel of kinases implicated in cancer progression. Molecular docking simulations further revealed that the carbamate moiety played a critical role in binding to the ATP-binding site of the target kinases, suggesting a plausible mechanism of action.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as a scaffold for antimicrobial agents. The researchers synthesized a series of analogs and evaluated their efficacy against Gram-positive and Gram-negative bacterial strains. Preliminary results indicated that certain derivatives displayed promising antibacterial activity, with minimal cytotoxicity toward mammalian cells. These findings underscore the compound's potential as a starting point for the development of new antibiotics.

Beyond its pharmacological applications, ethyl N-[(2-oxocyclohexyl)(phenyl)methyl]carbamate has also been studied for its chemical reactivity. A 2022 paper in Organic Letters detailed its use in asymmetric catalysis, where it served as a chiral auxiliary in the enantioselective synthesis of β-amino acids. The study reported high enantiomeric excess and yields, highlighting the compound's utility in stereocontrolled transformations. Such advancements are particularly relevant for the production of enantiomerically pure pharmaceuticals.

In conclusion, ethyl N-[(2-oxocyclohexyl)(phenyl)methyl]carbamate (CAS: 87537-22-2) continues to be a compound of interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable subject for ongoing research. Future studies may further elucidate its mechanisms of action and expand its applications in drug discovery and development.